Cas no 152537-02-5 (2-(azetidin-3-yl)ethan-1-ol hydrochloride)

• Product Name: 2-(azetidin-3-yl)ethan-1-ol hydrochloride
• CAS No: 152537-02-5
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD19220793
• CID: 1326466
• PubChem ID: 55288038
• Update Time: 2025-09-28

2-(azetidin-3-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azetidineethanol, hydrochloride
• 3-Azetidineethanol HCl
• 2-(Azetidin-3-yl)ethan-1-ol hcl
• 2-(azetidin-3-yl)ethan-1-ol hydrochloride
• 2-(AZETIDIN-3-YL)ETHANOLHYDROCHLORIDE
• DA-21063
• 2-(azetidin-3-yl)ethanol;hydrochloride
• SY233729
• 152537-02-5
• MFCD19220793
• SCHEMBL6367922
• CGA53702
• 2-(AZETIDIN-3-YL)ETHANOL HYDROCHLORIDE
• P16512
• AS-53453
• AKOS006358454
• 2-(3-Azetidinyl)ethanol Hydrochloride
• CS-0052250
• EN300-7413100
• 3-Azetidineethanol hydrochloride

• MDL： MFCD19220793
• Inchi： 1S/C5H11NO.ClH/c7-2-1-5-3-6-4-5;/h5-7H,1-4H2;1H
• InChI Key： MGZPJLQAJVHPJH-UHFFFAOYSA-N
• SMILES： Cl.OCCC1CNC1

Computed Properties

• Exact Mass: 137.06086
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 52
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 2-(azetidin-3-yl)ethan-1-ol hydrochloride

Comprehensive Overview of 2-(Azetidin-3-yl)ethan-1-ol Hydrochloride (CAS No. 152537-02-5): Properties, Applications, and Industry Insights

2-(Azetidin-3-yl)ethan-1-ol hydrochloride (CAS No. 152537-02-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines an azetidine ring, a four-membered nitrogen-containing heterocycle, with a hydroxyethyl side chain, making it a versatile intermediate for drug discovery. Its hydrochloride salt form enhances stability and solubility, critical for formulation development. Researchers are increasingly exploring its potential as a bioisostere for pyrrolidine derivatives in medicinal chemistry, particularly in designing central nervous system (CNS) targeting molecules.

Recent studies highlight the compound's relevance in developing GPCR modulators and enzyme inhibitors, aligning with industry trends toward precision medicine. The azetidine scaffold has emerged as a privileged structure in 2023-2024 drug pipelines, with particular interest in its conformational constraints that improve target selectivity. Analytical techniques like HPLC-MS and NMR spectroscopy confirm the high purity (>98%) of commercially available 152537-02-5 batches, meeting stringent ICH Q3 guidelines for pharmaceutical intermediates.

The synthesis of 2-(azetidin-3-yl)ethan-1-ol hydrochloride typically involves ring-closing strategies from appropriately protected amino alcohols, followed by hydrochloride salt formation. Process chemists emphasize green chemistry principles in its production, employing catalytic hydrogenation over traditional reducing agents to minimize environmental impact. This aligns with growing ESG (Environmental, Social, and Governance) concerns in fine chemical manufacturing. Stability studies indicate optimal storage at 2-8°C under inert atmosphere, with demonstrated compatibility with common peptide coupling reagents like HATU and PyBOP.

In drug discovery applications, this compound serves as a key building block for PROTAC degraders and covalent inhibitors, addressing the pharmaceutical industry's demand for novel targeted protein modulation technologies. Its zwitterionic character at physiological pH enhances blood-brain barrier penetration, making it valuable for neurodegenerative disease research. Recent patent analyses reveal its incorporation in clinical candidates for Parkinson's disease and neuropathic pain management.

The global market for azetidine-containing compounds is projected to grow at 12.7% CAGR through 2027, driven by their expanding role in small molecule therapeutics. Regulatory databases list 152537-02-5 as compliant with REACH and FDA GMP standards when used in controlled processes. Analytical method development for this compound frequently employs UPLC-UV systems with HILIC columns to resolve polar impurities, reflecting advancements in quality by design (QbD) approaches.

Emerging applications include its use as a linker in antibody-drug conjugates (ADCs), where the hydroxyethyl moiety facilitates controlled payload release. Computational studies using molecular docking suggest favorable interactions with kinase ATP pockets, spurring interest in oncology research. The compound's logP value of -0.82 (predicted) indicates favorable pharmacokinetic properties, while its Topological Polar Surface Area (TPSA) of 46.2 Ų supports membrane permeability.

Supply chain data indicates stable availability of 2-(azetidin-3-yl)ethan-1-ol hydrochloride from major contract research organizations (CROs), with custom synthesis options for isotope-labeled versions (e.g., ¹³C, ¹⁵N) gaining popularity for metabolic studies. Industry benchmarks show consistent batch-to-batch reproducibility with ≤0.5% impurity profiles, meeting ICH M7 guidelines for mutagenic risk control. These quality attributes position it as a reliable intermediate for GLP-compliant preclinical studies.

Future research directions may explore its utility in RNA-targeting small molecules, leveraging the azetidine ring's ability to induce RNA structural modulation. The compound's chiral purity (>99% ee when applicable) makes it particularly valuable for stereoselective synthesis campaigns. As pharmaceutical companies prioritize fragment-based drug discovery, the molecular weight (149.6 g/mol) and rule-of-three compliance of this scaffold enhance its screening utility.